Triethyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,1,2-ethanetricarboxylate

• IUPAC Name: triethyl 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]ethane-1,1,2-tricarboxylate
• InChI: InChI=1S/C17H19ClF3NO6/c1-4-26-12(23)8-16(14(24)27-5-2,15(25)28-6-3)13-11(18)7-10(9-22-13)17(19,20)21/h7,9H,4-6,8H2,1-3H3
• InChI Key: UNTAVWZWADPUNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=C(C=C(C=N1)C(F)(F)F)Cl)(C(=O)OCC)C(=O)OCC
• Molecular Formula: C17H19ClF3NO6
• Molecular Weight: 425.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various spectroscopic techniques. Unfortunately, specific details about the molecular structure of “Triethyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,1,2-ethanetricarboxylate” are not available in the current resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include aspects like melting point, boiling point, density, and refractive index. Unfortunately, specific physical and chemical properties for “this compound” are not available in the current resources.

Scientific Research Applications

Synthetic Process Optimization

• Triethyl 1,1,2-ethanetricarboxylate has been synthesized with diethyl malonate and ethyl chloroacetate in the presence of strong alkali. Optimizing the synthetic process can yield up to 83.3% product, which is significant for its application in various fields including pharmaceuticals and cosmetics (Pan Chen-xi, 2014).

Role in Heterocyclic Chemistry

• It serves as a valuable starting material in heterocyclic chemistry, particularly for the synthesis of novel pyrimidin-5-yl acetates (G. W. Craig et al., 2000).

Application in Trifluoromethoxylation

• The compound has a role in trifluoromethoxylation of pyridines and pyrimidines, contributing to the development of new drugs, agrochemicals, and materials. This is due to its ability to incorporate the trifluoromethoxy group into molecules under mild conditions (Pengju Feng et al., 2016).

Use in Multicomponent Chemical Reactions

• It is involved in multicomponent chemical reactions, such as the synthesis of 2,4-diamino-5-[5-hydroxy-3-(trifluoromethyl)-1H-pyrazol-4-yl]-5H-chromeno[2,3-b]pyridine-3-carbonitriles, indicating its potential in biomedical applications (M. Elinson et al., 2018).

Involvement in Pyridine Synthesis

• Its derivatives are used in the Hantzsch pyridine synthesis, indicating its utility in the production of pyridine derivatives (M. Balogh et al., 1986).

Future Directions

The future directions for research on “Triethyl 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1,1,2-ethanetricarboxylate” could involve further exploration of its synthesis, chemical reactions, and potential applications. Trifluoromethylated compounds are of some importance in the pharmaceutical industry and agrochemicals, suggesting potential areas for future research.